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Compound of Interest

Compound Name: 3,3'-Diaminodiphenylmethane

Cat. No.: B096677 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety and handling information for 3,3'-

Methylenedianiline (3,3'-MDA), a chemical intermediate used in the synthesis of polymers and

other specialty chemicals. Given the compound's potential health hazards, this document

outlines essential precautions, toxicity data, and emergency procedures to ensure its safe use

in a laboratory and drug development setting. Information from its close isomer, 4,4'-

Methylenedianiline, is included where specific data for the 3,3'-isomer is not readily available,

with clear indications of such instances.

Chemical and Physical Properties
3,3'-Methylenedianiline, also known as 3,3'-diaminodiphenylmethane, is a solid at room

temperature.[1] It is characterized by two aniline groups linked by a methylene bridge.[2]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b096677?utm_src=pdf-interest
https://www.benchchem.com/product/b096677?utm_src=pdf-body
https://www.sigmaaldrich.com/US/en/product/aldrich/378267
https://www.oecd.org/en/publications/test-no-404-acute-dermal-irritation-corrosion_9789264242678-en.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b096677?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

CAS Number 19471-12-6 [2]

Molecular Formula C₁₃H₁₄N₂ [1]

Molecular Weight 198.26 g/mol [1]

Appearance
White to light yellow

powder/crystal
[2]

Melting Point 81-84 °C [1]

Toxicological Data and Hazard Classification
3,3'-Methylenedianiline is classified as a hazardous substance with acute toxicity, and it is a

suspected carcinogen.[1][3] The majority of detailed toxicological studies have been conducted

on the 4,4'-isomer, which is also considered a hepatotoxin and a carcinogen.[4][5]

Hazard Classifications:[1][3]

Acute Toxicity, Oral (Category 4)

Acute Toxicity, Dermal (Category 4)

Acute Toxicity, Inhalation (Category 4)

Skin Irritation (Category 2)

Eye Irritation (Category 2)

Skin Sensitization (Category 1)

Suspected of causing genetic defects[6]

Suspected of causing cancer (Carcinogenicity, Category 2)

Quantitative Toxicity Data (4,4'-Methylenedianiline):
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Endpoint Species Route Value Reference

LD₅₀ Rat Oral
750 - 2,100

mg/kg
[7]

LD₅₀ Mouse Oral 640 - 880 mg/kg [7]

LD₅₀ Guinea Pig Oral 400 mg/kg [7]

LD₅₀ Rabbit Dermal > 5,000 mg/kg [7]

Experimental Protocols
Detailed experimental protocols for 3,3'-MDA are not widely available in the public domain.

However, standard OECD guidelines are followed for assessing the toxicity of chemicals.

Below are generalized methodologies for key toxicological endpoints.

Acute Oral Toxicity (Based on OECD Guideline 423)
This test provides information on the hazardous effects that may arise from a single oral

ingestion of a substance.

Test Animals: Typically, young adult female rats are used.

Housing and Feeding: Animals are housed in individual cages with controlled temperature,

humidity, and a 12-hour light/dark cycle. Standard laboratory diet and water are provided ad

libitum.

Dose Administration: The test substance is administered in a single dose by gavage using a

stomach tube. A suitable vehicle may be used if the substance is not administered as is.

Observation: Animals are observed for mortality, clinical signs of toxicity, and changes in

body weight for at least 14 days.

Pathology: At the end of the observation period, all animals are subjected to a gross

necropsy.
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Dermal Irritation/Corrosion (Based on OECD Guideline
404)
This test assesses the potential of a substance to cause reversible or irreversible inflammatory

changes to the skin.[2][8][9][10]

Test Animals: Healthy young adult albino rabbits are used.

Test Procedure: A small area of the animal's back is clipped free of fur. 0.5 g of the solid test

substance is applied to the skin and covered with a gauze patch and semi-occlusive

dressing for 4 hours.

Observation: After the exposure period, the patch is removed, and the skin is observed for

erythema (redness) and edema (swelling) at 1, 24, 48, and 72 hours after patch removal.

Scoring: The severity of the skin reactions is scored according to a standardized system.

Eye Irritation/Corrosion (Based on OECD Guideline 405)
This test evaluates the potential of a substance to produce irritation or damage to the eye.[6]

[11][12][13][14]

Test Animals: Healthy young adult albino rabbits are used.

Test Procedure: A single dose of the test substance (0.1 g for solids) is instilled into the

conjunctival sac of one eye of the animal. The other eye serves as a control.

Observation: The eyes are examined at 1, 24, 48, and 72 hours after instillation for effects on

the cornea, iris, and conjunctiva.

Scoring: Lesions are scored according to a standardized scale to determine the irritation

potential.

Safety and Handling Precautions
Due to its hazardous nature, strict safety protocols must be followed when handling 3,3'-

Methylenedianiline.
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Engineering Controls
Work with 3,3'-MDA should be conducted in a well-ventilated area, preferably in a designated

chemical fume hood.[13]

Use a closed system for transfers and handling whenever possible to minimize dust or vapor

generation.

Personal Protective Equipment (PPE)
A comprehensive PPE program is mandatory when working with 3,3'-MDA.[3][8][11][12]

Respiratory Protection: For operations where dust or aerosols may be generated, a NIOSH-

approved respirator with N95 filters or higher is required.[3][12]

Hand Protection: Wear chemically resistant gloves, such as nitrile or butyl rubber.

Eye Protection: Chemical safety goggles are mandatory. A face shield should be worn when

there is a risk of splashing.[11]

Skin and Body Protection: A lab coat, closed-toe shoes, and long pants are required. For

larger quantities or when there is a significant risk of exposure, a chemical-resistant apron or

coveralls should be worn.[15]
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Handling 3,3'-MDA

Assess Risk of Exposure
(Dust/Aerosol/Splash)

Low Risk
(Small quantities, contained)

Low

High Risk
(Dispensing, potential for dust/splash)

High

Standard PPE:
- Nitrile Gloves
- Safety Goggles

- Lab Coat

Enhanced PPE:
- Chemical Resistant Gloves

- Chemical Goggles & Face Shield
- Chemical Resistant Apron/Coveralls

- N95 Respirator

Proceed with Work

Click to download full resolution via product page

Figure 1: Personal Protective Equipment (PPE) selection workflow for handling 3,3'-
Methylenedianiline.

Hygiene Practices
Do not eat, drink, or smoke in areas where 3,3'-MDA is handled.[7]

Wash hands thoroughly with soap and water after handling the chemical and before leaving

the laboratory.[9]

Remove contaminated clothing immediately and wash it before reuse.[6]
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Emergency Procedures
First Aid Measures
Immediate action is crucial in case of exposure.[6][15][16][17]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[15]

Skin Contact: Immediately remove all contaminated clothing. Wash skin with soap and water

for at least 15 minutes. Seek medical attention if irritation develops.[15]

Inhalation: Move the victim to fresh air. If not breathing, give artificial respiration. If breathing

is difficult, give oxygen. Seek immediate medical attention.[15]

Ingestion: Do NOT induce vomiting. If the victim is conscious and alert, give 2-4 cupfuls of

milk or water. Never give anything by mouth to an unconscious person. Seek immediate

medical attention.[10]
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Exposure to 3,3'-MDA
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3,3'-MDA Spill Occurs

Evacuate Area

Ensure Ventilation

Assess Spill Size

Small Spill

Small

Large Spill

Large

Contain Spill with
Absorbent Material

Contact Environmental
Health & Safety

Carefully Sweep/Scoop Solid

Solid

Absorb Liquid with
Inert Material

Liquid

Place in Sealed, Labeled
Hazardous Waste Container

Decontaminate Spill Area

Dispose of Waste
per Regulations

Spill Cleaned Up

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.benchchem.com/product/b096677?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b096677?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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